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Compound of Interest

Compound Name:
Ethyl 7-(3-amino-2,4,6-

triiodophenyl)heptanoate

CAS No.: 161466-39-3

Cat. No.: B041215 Get Quote

Ethyl 7-(3-amino-2,4,6-triiodophenyl)heptanoate is a halogenated aromatic compound with

a molecular structure suggesting its potential as a precursor or a research chemical in the

development of non-ionic X-ray contrast agents. The defining feature of this molecule is the

triiodinated phenyl ring attached to a heptanoate ester chain. The high atomic number of iodine

atoms is responsible for absorbing X-rays, a fundamental property exploited in medical

imaging.[1][2] While this specific molecule is listed commercially, it is noted as a product for

early discovery research for which analytical data is not extensively provided. Consequently,

this guide will leverage data from structurally analogous and well-characterized compounds,

such as Iopanoic Acid, to infer and discuss its chemical properties, synthesis, and potential

applications.[2][3][4][5][6]

Chemical Structure and Inferred Physicochemical
Properties
The molecular structure of Ethyl 7-(3-amino-2,4,6-triiodophenyl)heptanoate consists of a

central benzene ring substituted with three iodine atoms, an amino group, and a 7-

ethoxycarbonylheptyl side chain. This combination of a lipophilic aliphatic chain and a heavily

substituted aromatic core will dictate its physical and chemical behavior.

Table 1: Inferred Physicochemical Properties of Ethyl 7-(3-amino-2,4,6-
triiodophenyl)heptanoate
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Property Inferred Value/Observation
Rationale/Analogous
Compound

Molecular Formula C15H20I3NO2 Confirmed from supplier data.

Molecular Weight 627.04 g/mol
Calculated from the molecular

formula.

Appearance
Likely a white to light yellow or

light brown solid.

Based on the appearance of

Iopanoic Acid.[2][3]

Solubility

Practically insoluble in water;

soluble in organic solvents like

ethanol, acetone, and dimethyl

sulfoxide (DMSO).

Inferred from the solubility of

Iopanoic Acid and the

presence of the long alkyl

chain.[5][7]

Melting Point

Expected to be in the range of

150-160°C, likely with

decomposition.

Based on the melting point of

Iopanoic Acid (150-156°C).[2]

[5]

Stability

Sensitive to light. Should be

stored in a tightly closed

container, protected from light.

Iodinated compounds,

including Iopanoic Acid, are

known to be light-sensitive.[5]

Proposed Synthesis and Purification
A plausible synthetic route to Ethyl 7-(3-amino-2,4,6-triiodophenyl)heptanoate would involve

a multi-step process, likely starting from a commercially available aminophenyl derivative,

followed by iodination and subsequent alkylation. The following is a proposed, logical synthesis

pathway.

Hypothetical Synthesis Protocol
Step 1: Iodination of 3-Aminophenylacetic Acid. 3-Aminophenylacetic acid can be tri-

iodinated using an iodine source such as iodine monochloride in an appropriate solvent. This

electrophilic aromatic substitution is directed by the activating amino group.

Step 2: Protection of the Amino Group. The resulting 3-amino-2,4,6-triiodophenylacetic acid

would then have its amino group protected, for example, by acetylation with acetic
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anhydride, to prevent side reactions in the subsequent steps.

Step 3: Chain Elongation. The protected intermediate can undergo chain elongation. One

possible method is conversion to the corresponding acid chloride followed by a reaction with

a suitable organocadmium or organocuprate reagent derived from a 6-carbon chain. A more

modern approach might involve cross-coupling reactions.

Step 4: Esterification. The resulting carboxylic acid is then esterified to the ethyl ester using

ethanol under acidic conditions (e.g., Fischer esterification with sulfuric acid catalyst).[8]

Step 5: Deprotection of the Amino Group. Finally, the protecting group on the amino function

is removed to yield the target compound, Ethyl 7-(3-amino-2,4,6-
triiodophenyl)heptanoate.

Synthesis Workflow Diagram

Proposed Synthesis Pathway

3-Aminophenylacetic Acid Tri-iodination
Iodine Source

Amino Group Protection
e.g., Acetic Anhydride

Chain Elongation
e.g., Cross-Coupling

Esterification with Ethanol
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Amino Group Deprotection
Hydrolysis

Ethyl 7-(3-amino-2,4,6-triiodophenyl)heptanoate
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Caption: A proposed multi-step synthesis workflow for Ethyl 7-(3-amino-2,4,6-
triiodophenyl)heptanoate.

Purification
The crude product would likely be purified by column chromatography on silica gel, followed by

recrystallization from a suitable solvent system, such as ethanol/water, to obtain the final

product of high purity.

Chemical Reactivity and Stability
The reactivity of Ethyl 7-(3-amino-2,4,6-triiodophenyl)heptanoate is governed by its

functional groups:
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Amino Group: The aromatic amino group can undergo reactions typical of anilines, such as

diazotization, acylation, and alkylation. Its basicity is reduced due to the electron-withdrawing

effects of the iodine atoms.

Ester Group: The ethyl ester is susceptible to hydrolysis under both acidic and basic

conditions to yield the corresponding carboxylic acid.

Aromatic Ring and C-I Bonds: The carbon-iodine bonds are the most labile part of the

molecule and can be cleaved under certain conditions, such as exposure to UV light or high

temperatures, leading to the liberation of iodide.[9] Studies on iodinated contrast media have

shown that they are generally chemically stable but can degrade under specific

environmental conditions or upon exposure to high-energy radiation.[1]

Analytical Characterization
A comprehensive analytical workflow is crucial to confirm the identity and purity of the

synthesized compound.

Analytical Workflow Diagram

Analytical Characterization Workflow

Synthesized Compound

Identity Confirmation Purity Assessment Physicochemical Properties

1H & 13C NMR Mass Spectrometry FT-IR Spectroscopy HPLC-UV Elemental Analysis Melting Point Determination

Click to download full resolution via product page

Caption: A comprehensive analytical workflow for the characterization of the target compound.
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Key Analytical Techniques
Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR would be essential to

confirm the carbon-hydrogen framework and the successful incorporation of the ethyl

heptanoate chain.

Mass Spectrometry (MS): High-resolution mass spectrometry would confirm the molecular

weight and isotopic pattern characteristic of a tri-iodinated compound.

Fourier-Transform Infrared (FT-IR) Spectroscopy: FT-IR would identify the key functional

groups, including the N-H stretches of the amino group, C=O stretch of the ester, and the

aromatic C-H and C-C vibrations.

High-Performance Liquid Chromatography (HPLC): HPLC with UV detection would be the

primary method for assessing the purity of the final compound.

Elemental Analysis: This would determine the percentage composition of C, H, N, and I,

providing further confirmation of the empirical formula.

Exemplary HPLC Protocol for Purity Assessment
Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

Mobile Phase: A gradient of acetonitrile and water (both containing 0.1% trifluoroacetic acid).

Flow Rate: 1.0 mL/min.

Detection: UV at 254 nm.

Injection Volume: 10 µL.

Sample Preparation: Dissolve a small amount of the compound in the initial mobile phase

composition.

Potential Applications and Future Research
Given its structure, Ethyl 7-(3-amino-2,4,6-triiodophenyl)heptanoate is a prime candidate for

investigation in several areas of drug development and medical imaging:
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Precursor for Non-ionic X-ray Contrast Agents: The core structure is highly similar to that of

established contrast agents. The amino and ester functionalities provide handles for further

chemical modification to improve properties like water solubility and reduce toxicity.

Research Tool for Thyroid Hormone Studies: Some iodinated compounds, like Iopanoic Acid,

are known to interact with thyroid hormone pathways.[6] This molecule could be used as a

research tool to study these interactions.[2]

Development of Novel Radioligands: With appropriate radiolabeling (e.g., with Iodine-125),

this compound could be explored as a potential radioligand for imaging studies.[10]

Future research should focus on the complete synthesis and full analytical characterization of

this compound. In vitro and in vivo studies would then be necessary to evaluate its efficacy as a

contrast agent, its toxicological profile, and its pharmacokinetic and pharmacodynamic

properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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